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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542

An In-Depth Technical Guide to the Stability and Reactivity of Tributyl(iodomethyl)stannane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tributyl(iodomethyl)stannane, with the chemical formula C13H29ISn, is a versatile organotin
reagent widely utilized in organic synthesis.[1] Its significance lies in its ability to act as a
precursor to various functionalized C(sp3) nucleophiles, which are valuable building blocks in
the synthesis of complex organic molecules.[2][3] This guide provides a comprehensive
overview of the stability, reactivity, and safe handling of Tributyl(iodomethyl)stannane,
supported by quantitative data, detailed experimental protocols, and visual diagrams to
facilitate a deeper understanding for researchers and professionals in the field of drug
development and chemical synthesis.

Stability and Storage

Tributyl(iodomethyl)stannane is known to be unstable over time, particularly when stored
neat at ambient temperature.[2][3] Decomposition can lead to the formation of impurities and a
reduction in reagent purity, which may adversely affect reaction outcomes. The compound is
typically a colorless to pale yellow liquid, and a yellow tint may develop upon exposure to air
and light, indicating decomposition.[4]
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Quantitative Data: Stability and Storage

Recommendations
Parameter Value & Conditions Source
Storage Temperature -10 °C [2][3]
As a degassed ~1 M solution
Storage Form ) [2][3]
in hexanes

) Should be used within a few
Shelf Life [2](3]
days for best results

Decomposes over time when
Decomposition Note stored neat at ambient [2][3]

temperature

Purification of a reaction crude

) after 7-10 days at -28 °C
Purity Impact ] o [2][3]
resulted in a significantly lower

yield (36%)

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tributyl(iodomethyl)stannane is
presented below.
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Property Value Source
CAS Number 66222-29-5 [5][6]
Molecular Formula C13H29ISn [1][6]
Molecular Weight 430.98 g/mol [6]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 106 °C @ 0.05 Torr [6]

Soluble in organic solvents
N (e.g., toluene,
Solubility ] . ) [4]
dichloromethane); insoluble in

water.

Reactivity and Synthetic Applications

Tributyl(iodomethyl)stannane is a valuable reagent due to its dual reactivity profile. The
presence of both a carbon-tin and a carbon-iodine bond allows for diverse synthetic

transformations.

As an Electrophile

The carbon-iodine bond is susceptible to nucleophilic attack, with the iodide ion acting as an
excellent leaving group.[4] This allows Tributyl(iodomethyl)stannane to serve as an
electrophilic source of the tributylstannylmethyl group (-CH2SnBu3). It is commonly used in the
preparation of a-heteroatom-substituted organostannanes, such as a-tributylstannylmethyl
ethers, amines, and sulfides.[2] These products are themselves stable C(sp3) nucleophiles that
can be used in further cross-coupling reactions.[2]

Tributyl(iodomethyl)stannane
(Nu~) (BusSnCHzl)

Nucleophile

o-Substituted Stannane lodide

(BusSnCH2Nu) (i)
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Caption: Electrophilic role of Tributyl(iodomethyl)stannane.

As a Precursor to Nucleophiles via Transmetalation

Tributyl(iodomethyl)stannane is a crucial precursor for generating more reactive nucleophiles
through tin-lithium exchange.[2][3] Reaction with an organolithium reagent, typically n-
butyllithium, results in the formation of (tributylstannyl)methyllithium. This highly reactive
organolithium species can then be used in a variety of subsequent reactions, such as additions
to carbonyl compounds or in[3][7]-sigmatropic Wittig rearrangements.[2][3]

Tributyl(iodomethyl)stannane n-Butyllithium
(BusSnCH:l) (n-BuLi)

Tin-Lighium

Lithium Intermediate
([BusSnCHe-Li])

Electrophile
(e.g., Ketone, R2C=0)

Nucleophilic

Addition Product

Click to download full resolution via product page

Caption: Generation of a nucleophile via tin-lithium exchange.

Experimental Protocols

The following protocols are based on established procedures and should be performed with
appropriate safety precautions in a laboratory setting.

Synthesis of Tributyl(iodomethyl)stannane
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This procedure details the synthesis of Tributyl(iodomethyl)stannane from its chloro-

analogue via a Finkelstein reaction.[2][3]

Materials:

Tributyl(chloromethyl)stannane

Sodium iodide (Nal), pure (=99.0%)

Acetone, anhydrous

Hexanes

Saturated aqueous sodium thiosulfate (Na2S203) solution
Saturated aqueous sodium chloride (NacCl) solution (brine)
Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

A round-bottom flask equipped with a magnetic stir bar and reflux condenser is charged with
Tributyl(chloromethyl)stannane (1.0 equiv) and anhydrous acetone.

Sodium iodide (1.5 equiv) is added to the solution.[2]
The reaction mixture is heated to reflux and stirred for 24 hours.

After cooling to room temperature, the solvent is removed under reduced pressure using a
rotary evaporator.

The resulting residue is partitioned between hexanes and water.

The aqueous layer is separated and the organic layer is washed sequentially with saturated
agueous Na2S203 solution (to remove residual iodine) and brine.
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¢ The organic layer is dried over anhydrous MgSO4, filtered, and the solvent is evaporated
under reduced pressure to yield Tributyl(iodomethyl)stannane as a colorless oil.

¢ The product should be immediately dissolved in degassed hexanes for storage.[2][3]

Start: Charge Flask
(BusSnCH2Cl, Nal, Acetone)

.

Heat to Reflux
(24 hours)

Solvent Removal
(Rotary Evaporator)

Aqueous Workup
(Hexanes, H20, Na2S20s3, Brine)

Dry & Filter
(MgSO0a)

Final Evaporation

Product: BusSnCHzal
(Store as solution in hexanes)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tributyl(iodomethyl)stannane.
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Safety and Handling

Organotin compounds are toxic and require careful handling.[8] Always work in a well-
ventilated chemical fume hood and wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[7][9]

Hazard Summary

Hazard Type Description Source

o Toxic if swallowed. Harmful in
Acute Toxicity ] ] [10]
contact with skin.

o Causes skin irritation and
Irritation _ o [7]
serious eye irritation/damage.

May cause damage to organs
o (kidney, liver, blood) through
Organ Toxicity [71[10]
prolonged or repeated

exposure.

Very toxic to aquatic life with
Environmental Hazard long-lasting effects. Avoid 9]

release to the environment.

Do not breathe mist/vapors.
_ Avoid contact with skin and
Handling ) [71[°]
eyes. Handle under a chemical

fume hood.

- Strong oxidizing agents, strong
Incompatibilities ) [71[91[11]
acids, strong bases.

Conclusion

Tributyl(iodomethyl)stannane is a potent and versatile synthetic tool. Its utility is underscored
by its dual electrophilic and nucleophilic precursor characteristics. However, its inherent
instability and toxicity necessitate careful storage and handling. By understanding its stability
profile, reactivity, and adhering to strict safety protocols, researchers can effectively and safely
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leverage this reagent to advance complex molecule synthesis in drug discovery and other
chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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